Stemonidine

• Molecular Formula: C19H29NO5
• Molecular Weight: 351.4 g/mol
• InChI: InChI=1S/C19H29NO5/c1-11-9-14(24-17(11)21)13-6-7-15-19(10-12(2)18(22)25-19)16(23-3)5-4-8-20(13)15/h11-16H,4-10H2,1-3H3
• InChIKey: TZPKEJFBTXRNTK-UHFFFAOYSA-N

Stemonidine Sourcing & Structural Revision

Stemonidine (also referred to as Stemospironine) is a naturally occurring Stemona alkaloid, primarily isolated from plants of the Stemonaceae family, such as *Stemona japonica*, *Stemona sessilifolia*, and *Stemona ovata* [1]. It belongs to a class of compounds characterized by a unique pyrrolo[1,2-a]azepine nucleus . Stemonidine is distinguished by its complex molecular structure, which was originally misassigned in the literature and later revised through total synthesis and advanced NMR studies [2]. This compound is of significant interest in natural product chemistry for its role as a chemotaxonomic marker and for its reported insecticidal and antitussive activities, making it a key reference standard for analytical and pharmacological research .

1

Structural revision context: Identity verification required due to historical misassignment as stemospironine.

2

Stemona alkaloid scaffold: Tuberostemospironine-type (croomine-type) for targeted bioactivity screening.

3

Research workflow fit: Natural product structure elucidation, antitussive pathway studies, or insecticidal SAR panels.

• [1] Toyama Wakan Database. (n.d.). Stemonidine in Stemona Root Scientific Information. View Source
• [2] Sánchez-Izquierdo, F., et al. (2007). Total synthesis of the putative structure of stemonidine: the definitive proof of misassignment. *Organic Letters*, 9(9), 1769-1772. View Source

Why Stemonidine Substitution Fails

The Stemona alkaloids are a structurally diverse group, and generic substitution among them is scientifically unsound due to significant differences in biological activity, target engagement, and even fundamental structural identity [1][2][3]. For instance, the history of Stemonidine itself demonstrates this challenge, as its originally proposed structure was proven incorrect via total synthesis, highlighting the critical need for authenticated reference materials [3]. Furthermore, while some Stemona alkaloids like neotuberostemonine and stemoninine exhibit strong antitussive effects, others like tuberostemonine are much weaker [1][2]. The specific insecticidal activity of Stemonidine, as documented in traditional applications, also cannot be assumed for other analogs [4]. The following quantitative evidence underscores the specific, non-interchangeable characteristics that justify the procurement of Stemonidine as a distinct chemical entity.

• ! Historical misassignment: Sourced “stemonidine” may reflect misassigned structure or corrected stemospironine, depending on supplier awareness.
• ! Subclass divergence: Stemofoline-type, stemoninine-type, and croomine-type alkaloids exhibit distinct bioactivity profiles; insecticidal vs. antitussive potency gradients may not transfer.
• ! Peripheral vs. central pathways: Croomine acts centrally with respiratory depression confound; stemospironine targets peripheral cough reflex. Interchanging without verification may invalidate pathway-specific conclusions.

• [1] Xu, Y. T., et al. (2010). Antitussive and central respiratory depressant effects of Stemona tuberosa. *Journal of Ethnopharmacology*, 128(3), 679-684. View Source
• [2] Chung, H. S., et al. (2003). Antitussive effects of Stemona tuberosa with different chemical profiles. *Journal of Ethnopharmacology*, 86(2-3), 299-303. View Source
• [3] Sánchez-Izquierdo, F., et al. (2007). Total synthesis of the putative structure of stemonidine: the definitive proof of misassignment. *Organic Letters*, 9(9), 1769-1772. View Source
• [4] ChemicalBook. (n.d.). Stemospironine (Stemonidine) Uses. View Source

Stemonidine Comparative Evidence

Structural Revision: Stemonidine to Stemospironine

The originally proposed structure for Stemonidine was proven incorrect. Total synthesis of the putative structure yielded a compound whose NMR data did not match that of the natural product, leading to its reassignment as stemospironine [1]. This demonstrates that 'Stemonidine' as a natural isolate is a distinct entity, different from the originally proposed synthetic target. This correction is fundamental for anyone procuring a reference standard for identification or dereplication studies.

Structural revision

Head-to-head

Synthetic putative stemonidine NMR spectra do not match natural isolate; data consistent with stemospironine.

Confirms binary identity risk; verify structure before use.

Total synthesis and NMR comparison in CDCl₃.

Evidence Dimension	NMR Spectral Data
Target Compound Data	NMR data of natural isolate (Stemonidine/Stemospironine)
Comparator Or Baseline	NMR data of synthetically prepared compound based on the originally proposed (incorrect) structure
Quantified Difference	The NMR spectra did not match, definitively proving the proposed structure was incorrect.
Conditions	Total synthesis and subsequent NMR analysis

Why This Matters

This evidence ensures that procuring authenticated natural Stemonidine (or its correctly assigned form) is essential for accurate chemical identification, as the literature contains a historical misassignment.

• [1] Sánchez-Izquierdo, F., et al. (2007). Total synthesis of the putative structure of stemonidine: the definitive proof of misassignment. *Organic Letters*, 9(9), 1769-1772. View Source

Insecticidal Activity: Stemofoline vs. Stemospironine

Stemonidine has been identified as a valuable chemotaxonomic marker. Research indicates its presence in *Stemona sessilifolia*, allowing for the chemical differentiation of this species from other closely related *Stemona* species, such as *S. japonica* and *S. tuberosa* . This contrasts with compounds like tuberostemonine, which are more widely distributed across multiple species [1].

Insecticidal potency

Head-to-head

Stemofoline exhibits higher insecticidal activity against silkworm larvae than stemospironine (qualitative order).

Stemospironine provides a lower-potency comparator for insecticidal SAR studies.

Precise LD₅₀ not reported; oral administration assay.

Evidence Dimension	Presence/Absence in Plant Species
Target Compound Data	Present in *Stemona sessilifolia* and *S. japonica*
Comparator Or Baseline	Other Stemona alkaloids (e.g., tuberostemonine) are present in *S. sessilifolia* and *S. tuberosa* [1]
Quantified Difference	Differential occurrence pattern; specific to certain species
Conditions	Phytochemical analysis of different *Stemona* species

Why This Matters

Procurement of Stemonidine is critical for research requiring authentic species identification or for establishing botanical identity and quality control of *Stemona* herbal materials.

• [1] Toyama Wakan Database. (n.d.). Tuberostemonine in Stemona Root Scientific Information. View Source

Peripheral Antitussive Activity of Stemospironine

Stemonidine is a documented active component of *Stemona* root tinctures, which have a long history of use as insecticides, including for the treatment of head lice (*Pediculus humanus capitis*) . A clinical case report described the successful use of *Stemona* root tincture, containing Stemonidine and stemonine, to treat a scalp infestation in an infant, achieving a curative effect through the insecticidal action . While other Stemona alkaloids like stemofoline also show insecticidal properties [1], Stemonidine's specific contribution to the activity of these traditional preparations is noted.

Antitussive pathway

Cross-study

Stemospironine shows reported antitussive response in citric acid-induced guinea pig cough model; peripherally acting without central respiratory depression.

Supports peripheral cough-suppression pathway research; avoids croomine-like CNS confound.

Cross-study comparison; ED₅₀ not directly compared.

Evidence Dimension	Insecticidal Application
Target Compound Data	Documented as an insecticidal component in *Stemona* root tinctures
Comparator Or Baseline	Other insecticidal Stemona alkaloids (e.g., stemonine, stemofoline) [1]
Quantified Difference	Qualitative documentation of its presence and role in traditional applications
Conditions	Clinical case study and traditional use records

Why This Matters

This evidence supports the procurement of Stemonidine for research into natural insecticides or the bioactivity of traditional medicine preparations, distinguishing it from analogs that may have different insecticidal profiles.

• [1] Kaltenegger, E., et al. (2003). Insecticidal pyrido[1,2-a]azepine alkaloids and related derivatives from Stemona species. *Phytochemistry*, 63(7), 803-816. View Source

Physicochemical Batch Verification Markers

While specific quantitative antitussive data for pure Stemonidine are not found in the available literature, data on its structural class demonstrate that Stemona alkaloids are not equipotent. In a citric acid-induced guinea pig cough model, neotuberostemonine and stemoninine showed similar, strong antitussive potency, whereas tuberostemonine was found to be a much weaker antitussive agent [1][2]. This variability within the same class underscores that antitussive activity cannot be generalized and must be determined for each specific compound. Stemonidine is a known antitussive constituent of *Stemona* plants .

Batch markers

Reported

[α]²⁵D −7.65°; HCl salt decomposes 260 °C; methiodide decomposes 248 °C.

Physical constants enable incoming QC identity verification.

Source-specific review; independent verification recommended.

Evidence Dimension	Antitussive Potency (Class-Level Variability)
Target Compound Data	Stemonidine is reported to display antitussive activity (no specific quantitative data provided)
Comparator Or Baseline	Neotuberostemonine and stemoninine show strong potency, while tuberostemonine shows much weaker potency [1][2]
Quantified Difference	Qualitative difference in reported activity; quantitative class variability demonstrated
Conditions	Citric acid-induced guinea pig cough model

Why This Matters

This evidence reinforces that even within the same alkaloid class, biological activity varies significantly. Procurement of Stemonidine is necessary for specific antitussive research rather than assuming activity based on a related compound.

• [1] Xu, Y. T., et al. (2010). Antitussive and central respiratory depressant effects of Stemona tuberosa. *Journal of Ethnopharmacology*, 128(3), 679-684. View Source
• [2] Chung, H. S., et al. (2003). Antitussive effects of Stemona tuberosa with different chemical profiles. *Journal of Ethnopharmacology*, 86(2-3), 299-303. View Source

Analytical Differentiation via 1H NMR Line-Broadening Effect

Stemonidine, along with other Stemona alkaloids like stemonine and protostemonine, has been used as a model compound to study a diagnostically useful 1H NMR line-broadening effect [1][2]. This phenomenon occurs when trace amounts of acid cause broadening of signals from protons spatially close to the nitrogen lone pair, and it has been applied to determine the configuration of alkaloids [1]. The structure of Stemonidine was specifically revised using this effect, highlighting its unique analytical behavior [1].

Evidence Dimension	1H NMR Line-Broadening Behavior
Target Compound Data	Exhibits the 1H NMR line-broadening effect, which was instrumental in revising its structure [1]
Comparator Or Baseline	Other alkaloids (e.g., stemonine, protostemonine) also exhibit this effect [1]
Quantified Difference	Qualitative behavior; optimal effect observed at 1/6 mole acid per mole alkaloid [1]
Conditions	NMR spectroscopy with controlled addition of acid (e.g., DCl)

Why This Matters

This characteristic NMR behavior provides a specific, verifiable analytical handle for Stemonidine, which is valuable for quality control, structural confirmation, and differentiating it from compounds that do not exhibit this effect.

• [1] He, X., Lin, W. H., & Xu, R. S. (1990). The 1H NMR line broadening effect and its applications in the determination of some alkaloid. *Acta Chimica Sinica*, 48(7), 694-700. View Source
• [2] Xu, R. S., et al. (1982). Studies on some new Stemona alkaloids : A diagnostically useful 1H NMR line-broadening effect. *Tetrahedron*, 38(17), 2667-2670. View Source

Stemonidine Application Scenarios

Natural Product Structure Elucidation

Given the historical misassignment of its structure [1], Stemonidine is a critical reference compound for analytical method development. It is essential for creating validated HPLC, LC-MS, or NMR methods for the quality control of *Stemona*-based herbal products or for dereplication studies in natural product discovery. Its characteristic 1H NMR line-broadening behavior provides an additional layer of analytical confirmation [2].

Peripheral Antitussive Drug Discovery

Stemonidine's documented occurrence in specific *Stemona* species, such as *S. sessilifolia* and *S. japonica* , makes it an indispensable marker for authenticating raw plant materials. Procurement of an authenticated sample is necessary for researchers involved in quality control of herbal supply chains or those conducting metabolomic and chemotaxonomic investigations to differentiate between closely related *Stemona* species .

Botanical Insecticide Selectivity Screening

For research programs investigating the insecticidal properties of traditional Chinese medicine, Stemonidine is a key compound. Its presence in *Stemona* root tinctures, which have documented clinical efficacy against head lice , justifies its use in bioactivity-guided fractionation studies or in the development of new, natural insecticide formulations. Its procurement is crucial for establishing structure-activity relationships for this specific application.

Stemona Chemotaxonomic Reference Standard

Researchers investigating the structure-activity relationships (SAR) of antitussive Stemona alkaloids will require Stemonidine as a test compound. Since data show that related alkaloids (e.g., neotuberostemonine vs. tuberostemonine) have vastly different antitussive potencies [3][4], Stemonidine must be procured and tested individually to accurately assess its own pharmacological profile and contribution to the activity of *Stemona* extracts.

Application

Selection Property

Validation Focus

Natural product structure elucidation

Historical misassignment case study

NMR identity confirmation against synthetic putative structure

Peripheral antitussive screening model

Peripheral vs. central cough pathway differentiation

Cough-frequency endpoint without central respiratory depression confound

Botanical insecticide SAR panel

Scaffold-dependent potency gradient

Larval toxicity endpoint comparison with stemofoline-type alkaloids

Stemona chemotaxonomic analysis

Species-specific alkaloid fingerprint

HPLC-MS identity confirmation using optical rotation and thermal markers

• [1] Sánchez-Izquierdo, F., et al. (2007). Total synthesis of the putative structure of stemonidine: the definitive proof of misassignment. *Organic Letters*, 9(9), 1769-1772. View Source
• [2] He, X., Lin, W. H., & Xu, R. S. (1990). The 1H NMR line broadening effect and its applications in the determination of some alkaloid. *Acta Chimica Sinica*, 48(7), 694-700. View Source
• [3] Xu, Y. T., et al. (2010). Antitussive and central respiratory depressant effects of Stemona tuberosa. *Journal of Ethnopharmacology*, 128(3), 679-684. View Source
• [4] Chung, H. S., et al. (2003). Antitussive effects of Stemona tuberosa with different chemical profiles. *Journal of Ethnopharmacology*, 86(2-3), 299-303. View Source